Cas no 45657-18-9 (N,N,2-Trimethyl-1,2,4-triazol-3-amine)

• Product Name: N,N,2-Trimethyl-1,2,4-triazol-3-amine
• CAS No: 45657-18-9
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 853559
• Update Time: 2023-08-02

N,N,2-Trimethyl-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-5-amine,N,N,1-trimethyl-(9CI)
• N,N,1-Trimethyl-1H-1,2,4-triazol-5-amine
• N,N,2-Trimethyl-1,2,4-triazol-3-amine

• Inchi： 1S/C5H10N4/c1-8(2)5-6-4-7-9(5)3/h4H,1-3H3
• InChI Key： BIOADHFXWVAGSV-UHFFFAOYSA-N
• SMILES： N(C)(C)C1=NC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 93
• Topological Polar Surface Area: 34